EGF-R (1138-1147)

• sequence: YLNTVQPTCV
• source: Homo sapiens (human)
• synonym: EGF-R (1138-1147)

Description

EGF-R

Scientific Research Applications

Epithelial Development and Organ Function

Research indicates that the Epidermal Growth Factor Receptor (EGF-R) plays a crucial role in epithelial development and the functioning of several organs. A study by Miettinen et al. (1995) found that mice lacking EGF-R suffered from impaired epithelial development in the skin, lung, and gastrointestinal tract, highlighting the importance of EGF-R in organ development and maintenance Miettinen et al..

Tumor Biology and Cancer Research

EGF-R is extensively studied in the context of cancer. Libermann et al. (1984) discovered high levels of EGF-R in various brain tumors, suggesting a role in the malignant transformation of brain cells Libermann et al.. Similarly, EGF-R expression has been linked to the aggressiveness of ovarian cancer Scambia et al. and correlated with tumor proliferation in bladder cancer Sauter et al..

Receptor Regulation and Kinase Activity

Studies on EGF-R have also focused on its regulatory mechanisms and kinase activity. Gotoh et al. (1992) investigated the role of a specific tyrosine residue within the kinase domain of EGF-R, concluding that this residue is not required for EGF-R's transforming activity Gotoh et al.. Helin et al. (1991) found that the C-terminal tyrosines of EGF-R positively regulate its biological activity, probably through autophosphorylation Helin et al..

mRNA Regulation and Interaction with RNA-Binding Proteins

EGF-R's regulation at the mRNA level is another area of interest. Balmer et al. (2001) identified a novel AU-rich element in EGF-R mRNA, indicating that mRNA stability plays a central role in EGF-R gene expression in breast cancer cells Balmer et al..

Implications in Specific Cancers

Various studies have explored the implications of EGF-R expression in different types of cancer. LeRiche et al. (1996) reported that EGF-R expression in pituitary adenomas correlates with tumor aggressiveness LeRiche et al.. Pfeiffer et al. (1989) found a significant increase in EGF-R in cervical carcinomas compared to normal tissue, suggesting that EGF-R level is indicative of the biological aggressiveness of these carcinomas Pfeiffer et al..